(4-(2-fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone

• Molecular Formula: C26H24FNO
• Molecular Weight: 385.5 g/mol
• SMILES: CCCCCN1C=C(C(=C1)C(=O)C2=CC=CC3=CC=CC=C32)C4=CC=CC=C4F
• InChI: InChI=1S/C26H24FNO/c1-2-3-8-16-28-17-23(21-13-6-7-15-25(21)27)24(18-28)26(29)22-14-9-11-19-10-4-5-12-20(19)22/h4-7,9-15,17-18H,2-3,8,16H2,1H3
• InChIKey: UYJFMGFYDZRBMH-UHFFFAOYSA-N

Researchers requiring CB₂-preferring dual agonists face supply inconsistencies and undocumented isomer contamination that compromise SAR studies. JWH-307 (CAS 914458-26-7) is the ortho-fluorophenyl naphthoylpyrrole specifically differentiated from the para-fluoro isomer JWH-308, eliminating pharmacological ambiguity in halogen position studies. • 5.3-fold higher CB₁ affinity vs. JWH-308; 10-fold higher CB₂ affinity vs. JWH-308. • Full CB₂ agonist (EC₅₀ not partial like JWH-030); CB₁/CB₂ selectivity ratio = 2.33. • ≥98% purity reference standard with orthogonal GC-HRMS, ESI-MS/MS, UV, and IR characterization for ISO/IEC 17025 forensic workflows.

JWH-307 Cannabinoid Agonist – Procurement-Grade Differentiation

(4-(2-Fluorophenyl)-1-pentyl-1H-pyrrol-3-yl)(naphthalen-1-yl)methanone, systematically designated JWH-307 (CAS 914458-26-7), is a synthetic cannabinoid receptor agonist belonging to the 1-alkyl-2-aryl-4-(1-naphthoyl)pyrrole class discovered by John W. Huffman [1]. It exhibits high-affinity dual agonism at central cannabinoid (CB₁) and peripheral cannabinoid (CB₂) receptors, with a modest CB₂ selectivity profile [1][2]. Its ortho-fluorophenyl substituent at the pyrrole C-2 position is the critical structural determinant differentiating it from the unsubstituted parent scaffold (JWH-030), the para-fluoro positional isomer (JWH-308), and N-alkyl chain-length variants (JWH-146, JWH-147) [1][2].

Structural Determinant Ortho-fluorophenyl substituent at pyrrole C-2 distinguishes JWH-307 from para-fluoro isomer and parent scaffold.

Receptor Profile Reported dual CB₁/CB₂ agonism with modest CB₂ preference – supports CB₂-preferring pathway studies.

Activity Class Full agonist at both cannabinoid receptors, contrasting with partial agonist parent scaffold – relevant for receptor occupancy assays.

• [1] Huffman JW, Padgett LW, Isherwood ML, Wiley JL, Martin BR. 1-Alkyl-2-aryl-4-(1-naphthoyl)pyrroles: New high affinity ligands for the cannabinoid CB₁ and CB₂ receptors. Bioorg Med Chem Lett. 2006;16(20):5432-5435. doi:10.1016/j.bmcl.2006.07.051 View Source
• [2] Wiley JL, Marusich JA, Huffman JW. Moving around the molecule: relationship between chemical structure and in vivo activity of synthetic cannabinoids. Life Sci. 2014;97(1):55-63. doi:10.1016/j.lfs.2013.09.011 View Source

Why Generic Naphthoylpyrrole Substitution Fails

Within the naphthoylpyrrole cannabinoid class, seemingly conservative structural modifications produce non-linear, order-of-magnitude shifts in receptor affinity, intrinsic efficacy, and in vivo potency. The ortho-fluorine position alone alters CB₁ affinity by over 5-fold versus the para-fluoro isomer (JWH-308), while extension of the N-alkyl chain from pentyl to heptyl (JWH-146) reverses the CB₁/CB₂ selectivity ratio from 2.33 to 0.34 [1][2]. The unsubstituted parent pyrrole JWH-030 is an 11-fold weaker CB₁ ligand and functions as a partial agonist rather than a full agonist at CB₂ [1]. These data demonstrate that generic class membership does not predict pharmacological interchangeability; procurement decisions must be driven by compound-specific quantitative evidence [1][2].

Fluorine Positional Isomer Para-fluoro isomer (JWH-308) yields order-of-magnitude lower receptor affinity and in vivo potency – positional isomerism may not support direct replacement.

N-Alkyl Chain Variation Extension from pentyl to heptyl (JWH-146) reverses CB₁/CB₂ selectivity direction – chain length determines subtype preference, limits interchangeability.

Unsubstituted Parent Pyrrole JWH-030 is a substantially weaker ligand and functions as a partial agonist – full agonism and high-affinity binding are not retained.

• [1] Huffman JW, Padgett LW, Isherwood ML, Wiley JL, Martin BR. 1-Alkyl-2-aryl-4-(1-naphthoyl)pyrroles: New high affinity ligands for the cannabinoid CB₁ and CB₂ receptors. Bioorg Med Chem Lett. 2006;16(20):5432-5435. doi:10.1016/j.bmcl.2006.07.051 View Source
• [2] Wiley JL, Marusich JA, Huffman JW. Moving around the molecule: relationship between chemical structure and in vivo activity of synthetic cannabinoids. Life Sci. 2014;97(1):55-63. doi:10.1016/j.lfs.2013.09.011 View Source

JWH-307 Quantitative Differentiation Evidence

Ortho vs. Para-Fluorophenyl Isomer – Receptor Binding Affinity

JWH-307 (2-fluorophenyl, ortho-substituted) demonstrates 5.3-fold higher CB₁ receptor affinity and 10-fold higher CB₂ receptor affinity compared to its para-fluoro positional isomer JWH-308 (4-fluorophenyl), measured under identical assay conditions [1]. This differential is attributed to the ortho-fluorine's steric and electronic contribution to aromatic stacking interactions within the receptor binding pocket [1].

Ortho vs Para Isomer Affinity

Head-to-head

CB₁ Ki: 7.7 nM (ortho) vs 41 nM (para); CB₂ Ki: 3.3 nM vs 33 nM

Reported receptor occupancy context; affinity differential supports isomer-specific study design.

[³H]CP-55,940 displacement; rat brain CB₁, human cloned CB₂.

Evidence Dimension	CB₁ receptor binding affinity (Ki) and CB₂ receptor binding affinity (Ki)
Target Compound Data	JWH-307: CB₁ Ki = 7.7 ± 1.8 nM; CB₂ Ki = 3.3 ± 0.2 nM
Comparator Or Baseline	JWH-308 (4-fluorophenyl isomer): CB₁ Ki = 41 ± 1 nM; CB₂ Ki = 33 ± 2 nM
Quantified Difference	CB₁: 5.3-fold higher affinity for JWH-307; CB₂: 10-fold higher affinity for JWH-307
Conditions	[³H]CP-55,940 displacement assay; CB₁ – rat brain membrane preparation; CB₂ – cloned human receptor preparation (Table 2, Wiley et al. 2014, data originally from Huffman et al. 2006 BMCL)

Why This Matters

Procurement of the incorrect fluoro-positional isomer would yield an 80% loss in CB₁ binding potency and an order-of-magnitude reduction in CB₂ affinity, fundamentally compromising receptor occupancy assumptions in any experimental design.

• [1] Wiley JL, Marusich JA, Huffman JW. Moving around the molecule: relationship between chemical structure and in vivo activity of synthetic cannabinoids. Life Sci. 2014;97(1):55-63. doi:10.1016/j.lfs.2013.09.011 (Table 2; binding data originally from Huffman et al. Bioorg Med Chem Lett. 2006;16:5432-5435) View Source

In Vivo Cannabimimetic Potency – Tetrad Assay Comparison

In the mouse cannabinoid tetrad battery, JWH-307 is 5.7-fold more potent than JWH-308 in suppressing spontaneous locomotor activity (SA ED₅₀: 0.42 vs. 2.4 mg/kg), and achieves full antinociception with an ED₅₀ of 0.53 mg/kg, whereas JWH-308 required single-dose testing and produced only 60% maximal possible effect at 3 mg/kg [1]. Hypothermia ED₅₀ for JWH-307 was 0.96 mg/kg, versus a -2.6°C rectal temperature change for JWH-308 at a 3 mg/kg single dose [1].

In Vivo Tetrad Assay

Head-to-head

SA ED₅₀: 0.42 mg/kg (JWH-307) vs 2.4 mg/kg (JWH-308); antinociception full efficacy vs 60% MPE at 3 mg/kg

Supports in vivo potency endpoint interpretation; tetrad assay response context.

Mouse tetrad, i.p. administration; locomotor activity, tail-flick, hypothermia.

Evidence Dimension	In vivo spontaneous activity (SA) ED₅₀, antinociception (%MPE) ED₅₀, rectal temperature (RT) ED₅₀
Target Compound Data	JWH-307: SA ED₅₀ = 0.42 mg/kg; %MPE ED₅₀ = 0.53 mg/kg; RT ED₅₀ = 0.96 mg/kg (all dose-effect curves)
Comparator Or Baseline	JWH-308: SA ED₅₀ = 2.4 mg/kg; %MPE = 60% at 3 mg/kg (single dose, inactive for ED₅₀ determination); RT = -2.6°C at 3 mg/kg (single dose)
Quantified Difference	SA ED₅₀: 5.7-fold greater potency for JWH-307; antinociception: JWH-307 full-efficacy ED₅₀ vs. JWH-308 submaximal single-dose response
Conditions	Mouse tetrad battery; intraperitoneal administration; male ICR mice; spontaneous activity measured via locomotor activity chambers; tail-flick latency for antinociception; rectal probe thermometry for hypothermia (Table 2, Wiley et al. 2014)

Why This Matters

An in vivo pharmacology program substituting JWH-308 for JWH-307 would require approximately 6-fold higher doses to achieve comparable locomotor suppression and would fail to reach full antinociceptive efficacy, invalidating dose-response comparisons across studies.

• [1] Wiley JL, Marusich JA, Huffman JW. Moving around the molecule: relationship between chemical structure and in vivo activity of synthetic cannabinoids. Life Sci. 2014;97(1):55-63. doi:10.1016/j.lfs.2013.09.011 (Table 2) View Source

2-Aryl Substitution Advantage vs. Parent Scaffold

Introduction of the 2-fluorophenyl substituent at the pyrrole C-2 position elevates CB₁ receptor affinity by approximately 11.3-fold relative to the unsubstituted parent pyrrole JWH-030 (CB₁ Ki = 87 nM) [1][2]. Furthermore, JWH-030 functions as a partial agonist at CB₂ receptors (EC₅₀ = 552 nM in human CB₂), whereas JWH-307 acts as a potent full agonist at both receptor subtypes [2]. This transformation from a moderate-affinity partial agonist to a low-nanomolar dual full agonist is attributed to enhanced aromatic stacking enabled by the 2-aryl substituent [1].

2-Aryl vs Parent Scaffold

Cross-study

CB₁ Ki: 7.7 nM (JWH-307) vs 87 nM (JWH-030); JWH-030 is CB₂ partial agonist (EC₅₀ 552 nM)

Supports full agonist activity attribution; reported affinity improvement with 2-aryl substitution.

Cross-study: rat vs mouse brain membranes; binding and functional data.

Evidence Dimension	CB₁ receptor binding affinity (Ki) and CB₂ functional activity
Target Compound Data	JWH-307: CB₁ Ki = 7.7 ± 1.8 nM; CB₂ Ki = 3.3 ± 0.2 nM (full agonist at both receptors)
Comparator Or Baseline	JWH-030 (3-(1-naphthoyl)-1-pentylpyrrole): CB₁ Ki = 87 nM; CB₂ EC₅₀ = 552 nM (partial agonist at CB₂)
Quantified Difference	CB₁ affinity: 11.3-fold improvement; CB₂: transition from 552 nM partial agonist to 3.3 nM full agonist Ki
Conditions	JWH-307: [³H]CP-55,940 displacement (Huffman et al. 2006 BMCL); JWH-030: [³H]CP-55,940 displacement in mouse brain membranes (Wiley et al. J Pharmacol Exp Ther. 1998;285:995-1004); assay systems differ (rat brain vs. mouse brain), hence 'cross-study comparable' designation

Why This Matters

JWH-030 cannot serve as a low-cost substitute for JWH-307 in any application requiring full CB₂ agonism or sub-10 nM CB₁ affinity; the 87 nM CB₁ Ki of JWH-030 places it outside the potency range needed for competitive binding studies against high-affinity ligands.

• [1] Huffman JW, Padgett LW, Isherwood ML, Wiley JL, Martin BR. 1-Alkyl-2-aryl-4-(1-naphthoyl)pyrroles: New high affinity ligands for the cannabinoid CB₁ and CB₂ receptors. Bioorg Med Chem Lett. 2006;16(20):5432-5435. doi:10.1016/j.bmcl.2006.07.051 View Source
• [2] Wiley JL, Compton DR, Dai D, Lainton JA, Phillips M, Huffman JW, Martin BR. Structure-activity relationships of indole- and pyrrole-derived cannabinoids. J Pharmacol Exp Ther. 1998;285(3):995-1004. View Source

CB₂ Selectivity Reversal – N-Alkyl Chain Comparison

The N-alkyl chain length exerts a profound influence on CB₁/CB₂ selectivity within the 2-phenyl-4-(1-naphthoyl)pyrrole series. JWH-307 (N-pentyl) exhibits a CB₁/CB₂ Ki ratio of 2.33, indicating modest CB₂ preference. Extension to N-heptyl (JWH-146) reverses this selectivity: CB₁ Ki = 21 ± 2 nM, CB₂ Ki = 62 ± 5 nM, yielding a CB₁/CB₂ ratio of 0.34 – a 6.9-fold inversion in subtype preference [1]. Both compounds were evaluated under identical assay conditions within the same study [1].

CB₂ Selectivity Reversal

Cross-study

CB₁/CB₂ ratio: 2.33 (N-pentyl, JWH-307) vs 0.34 (N-heptyl, JWH-146); selectivity inversion reported

Supports CB₂-selectivity interpretation; N-alkyl chain length determines subtype preference direction.

Identical assay conditions; CB₁ rat brain, CB₂ cloned human receptors.

Evidence Dimension	CB₁/CB₂ receptor subtype selectivity ratio
Target Compound Data	JWH-307 (N-pentyl): CB₁ Ki = 7.7 ± 1.8 nM; CB₂ Ki = 3.3 ± 0.2 nM; CB₁/CB₂ ratio = 2.33
Comparator Or Baseline	JWH-146 (N-heptyl): CB₁ Ki = 21 ± 2 nM; CB₂ Ki = 62 ± 5 nM; CB₁/CB₂ ratio = 0.34
Quantified Difference	Selectivity inversion: 6.9-fold shift from CB₂-preferring (ratio 2.33) to CB₁-preferring (ratio 0.34)
Conditions	[³H]CP-55,940 displacement; CB₁ – rat brain membranes; CB₂ – cloned human receptor; identical assay platform, Huffman et al. 2006 BMCL (Tables 1 and 2)

Why This Matters

For CB₂-selective pharmacological studies, JWH-307 provides a 2.33-fold CB₂ preference, whereas JWH-146 would produce the opposite experimental outcome (3-fold CB₁ preference), directly contradicting protocols designed to isolate CB₂-mediated signaling.

• [1] Huffman JW, Padgett LW, Isherwood ML, Wiley JL, Martin BR. 1-Alkyl-2-aryl-4-(1-naphthoyl)pyrroles: New high affinity ligands for the cannabinoid CB₁ and CB₂ receptors. Bioorg Med Chem Lett. 2006;16(20):5432-5435. doi:10.1016/j.bmcl.2006.07.051 (Tables 1 and 2) View Source

Forensic Metabolic Fingerprint – Phase I Metabolite Profile

JWH-307 undergoes extensive hepatic Phase I metabolism producing a characteristic panel of monohydroxylated, dihydroxylated, and N-pentanoic acid metabolites detectable in human urine via LC-MS/MS [1][2]. Critically, the 2-fluorophenyl moiety survives Phase I metabolism intact, generating fluorinated metabolite species that are mass-distinct from those of non-fluorinated naphthoylpyrrole analogs (e.g., JWH-030, JWH-145) and the N-(5-fluoropentyl) indole class (e.g., AM-2201) where defluorination is a prominent metabolic route [2]. In silico prediction using MetaSite™ software showed good concordance with experimental rat liver slice data for JWH-307, validating the metabolite panel for forensic screening method development [1].

Forensic Metabolic Fingerprint

Class-level

Fluorine-retaining monohydroxy, dihydroxy, and N-pentanoic acid metabolites; no defluorination observed

Supports forensic screening method development; metabolic fingerprint context for unambiguous identification.

In silico concordant with rat liver slice; human urine LC-MS/MS data.

Evidence Dimension	Phase I metabolic pathway and forensic urinary marker specificity
Target Compound Data	JWH-307: Major Phase I metabolites include monohydroxy (pentyl chain and 2-fluorophenyl ring), dihydroxy, and N-pentanoic acid derivatives; fluorine atom retained in all major metabolites. In silico prediction concordant with in vitro rat liver slice experiments.
Comparator Or Baseline	Non-fluorinated naphthoylpyrroles (e.g., JWH-030): N-(4-hydroxypentyl) identified as primary urinary marker; no fluorine-containing mass adducts. N-(5-fluoropentyl) indoles (AM-2201): oxidative defluorination prominent, producing non-fluorinated metabolites.
Quantified Difference	Qualitative differentiation: JWH-307 produces mass-unique fluorine-retaining metabolites (M+H⁺ monoisotopic mass +19 Da vs. non-fluorinated analogs); defluorination NOT observed for JWH-307, in contrast to N-(5-fluoropentyl) SCRAs.
Conditions	In silico: MetaSite™ prediction; in vitro: rat liver slice incubation, LC-QTOF-MS analysis (Strano-Rossi et al. 2014); in vivo: human urine from clinical casework, LC-MS/MS and LC-QTOF-MS (Hutter et al. 2018)

Why This Matters

Forensic toxicology laboratories require compound-specific metabolite targets for unambiguous identification of JWH-307 consumption; reliance on metabolite panels developed for non-fluorinated or N-fluoropentyl analogs will generate false-negative results for JWH-307 intake.

• [1] Strano-Rossi S, Anzillotti L, Dragoni S, Pellegrino RM, Goracci L, Pascali VL, Cruciani G. Metabolism of JWH-015, JWH-098, JWH-251, and JWH-307 in silico and in vitro: a pilot study for the detection of unknown synthetic cannabinoids metabolites. Anal Bioanal Chem. 2014;406(15):3621-3636. doi:10.1007/s00216-014-7793-9 View Source
• [2] Hutter M, et al. Metabolism of Nine Synthetic Cannabinoid Receptor Agonists Encountered in Clinical Casework: Major in vivo Phase I Metabolites of AM-694, AM-2201, JWH-007, JWH-019, JWH-203, JWH-307, MAM-2201, UR-144 and XLR-11 in Human Urine Using LC-MS/MS. Curr Pharm Biotechnol. 2018;19(2):144-162. doi:10.2174/1389201019666180509153112 View Source

Research & Industrial Application Scenarios

CB₂-Preferring Pharmacology & Signal Transduction Studies

JWH-307 is optimally suited for CB₂-preferring pharmacological investigations requiring a low-nanomolar dual agonist with a quantified CB₁/CB₂ selectivity ratio of 2.33 [1]. Its ortho-fluorophenyl architecture delivers 10-fold higher CB₂ affinity versus the para-fluoro isomer JWH-308, enabling receptor occupancy at concentrations that minimize off-target binding [2]. This compound should be prioritized over JWH-146 (CB₁-selective, ratio 0.34) or the unsubstituted JWH-030 (partial CB₂ agonist, EC₅₀ = 552 nM) for any study design requiring full CB₂ agonism with measurable but modest subtype selectivity [1].

Forensic Toxicology – Urinary Metabolite Method Development

JWH-307 serves as an essential certified reference material for forensic and clinical toxicology laboratories developing LC-MS/MS methods targeting synthetic cannabinoid consumption. Its Phase I metabolite profile – characterized by fluorine-retaining monohydroxy, dihydroxy, and N-pentanoic acid species – provides mass-unique analytical targets distinguishable from both non-fluorinated naphthoylpyrroles and N-(5-fluoropentyl) indoles that undergo defluorination [3]. In silico-in vitro concordance demonstrated by Strano-Rossi et al. (2014) supports the use of predicted metabolite panels for assay development when authentic metabolite standards are unavailable [3].

Cannabinoid SAR Probe – Fluorine Isomer Pair Studies

The JWH-307/JWH-308 ortho/para-fluorophenyl isomer pair provides a well-characterized tool compound set for dissecting the contribution of halogen position to cannabinoid receptor binding and in vivo cannabimimetic activity. With a 5.3-fold CB₁ affinity differential and 5.7-fold in vivo SA ED₅₀ differential established under identical experimental conditions, this isomer pair enables statistically powered SAR studies with quantitative endpoints [2]. JWH-307 should be procured alongside JWH-308 as a matched comparator, not as interchangeable congeners [2].

Analytical Method Cross-Validation – Spectroscopic Characterization

JWH-307 has undergone comprehensive multi-platform analytical characterization including GC-HRMS, ESI-MS/MS, UV spectroscopy (λmax: 219, 283 nm), and IR spectroscopy, with full spectral data published in the peer-reviewed forensic literature [4]. This rich characterization dataset makes JWH-307 a preferred compound for cross-validating analytical instrumentation and developing spectral library entries, as the availability of orthogonal confirmatory data reduces the risk of false-positive identification in seized material analysis [4]. Procurement of JWH-307 reference standard with documented purity (≥98%) and full spectroscopic characterization is essential for ISO/IEC 17025-accredited forensic workflows [4].

Application

Selection Property

Validation Focus

CB₂-preferring signaling studies

Ortho-fluoro architecture with reported CB₂ affinity context

Receptor subtype selectivity and occupancy validation

Urinary metabolite method development

Fluorine-retaining metabolite panel distinct from non-fluorinated and defluorinated analogs

LC-MS/MS target specificity and false-negative risk review

Fluorine isomer pair SAR studies

Ortho/para isomer pair with established affinity and in vivo differential

Quantitative SAR endpoint and positional effect validation

Spectroscopic cross-validation

Multi-platform spectral characterization dataset

Instrument calibration and spectral library confirmation

• [1] Huffman JW, Padgett LW, Isherwood ML, Wiley JL, Martin BR. 1-Alkyl-2-aryl-4-(1-naphthoyl)pyrroles: New high affinity ligands for the cannabinoid CB₁ and CB₂ receptors. Bioorg Med Chem Lett. 2006;16(20):5432-5435. doi:10.1016/j.bmcl.2006.07.051 View Source
• [2] Wiley JL, Marusich JA, Huffman JW. Moving around the molecule: relationship between chemical structure and in vivo activity of synthetic cannabinoids. Life Sci. 2014;97(1):55-63. doi:10.1016/j.lfs.2013.09.011 View Source
• [3] Strano-Rossi S, Anzillotti L, Dragoni S, Pellegrino RM, Goracci L, Pascali VL, Cruciani G. Metabolism of JWH-015, JWH-098, JWH-251, and JWH-307 in silico and in vitro. Anal Bioanal Chem. 2014;406(15):3621-3636. doi:10.1007/s00216-014-7793-9 View Source
• [4] Ernst L, Krüger K, Lindigkeit R, Schiebel HM, Beuerle T. Synthetic cannabinoids in 'spice-like' herbal blends: First appearance of JWH-307 and recurrence of JWH-018 on the German market. Forensic Sci Int. 2012;222(1-3):216-222. doi:10.1016/j.forsciint.2012.05.027 View Source